1-(diphenylmethyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine
Overview
Description
1-(diphenylmethyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine, commonly known as DMI, is a chemical compound that belongs to the piperazine family. DMI is a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. DMI has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
DMI exerts its effects by inhibiting the activity of acetylcholinesterase. This leads to an accumulation of acetylcholine in the brain, which can stimulate the cholinergic system. The cholinergic system is involved in a range of physiological processes, including learning, memory, and attention.
Biochemical and Physiological Effects
DMI has been shown to have a range of biochemical and physiological effects. These include an increase in acetylcholine levels, enhanced cholinergic neurotransmission, and improved cognitive function. DMI has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMI in scientific research is its ability to selectively inhibit acetylcholinesterase. This allows researchers to investigate the role of acetylcholine in the nervous system and its effects on cognition and behavior. However, DMI also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for research on DMI. One area of interest is the potential use of DMI in the treatment of neurodegenerative diseases such as Alzheimer's. DMI's ability to increase acetylcholine levels and its antioxidant properties make it a promising candidate for further investigation in this area. Other future directions include investigating the effects of DMI on other neurotransmitter systems and its potential use in the treatment of other neurological disorders.
Scientific Research Applications
DMI has been widely used in scientific research for its ability to inhibit acetylcholinesterase. This enzyme is involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in the nervous system. By inhibiting acetylcholinesterase, DMI can increase the levels of acetylcholine in the brain, leading to a range of physiological and biochemical effects.
properties
IUPAC Name |
(4-benzhydrylpiperazin-1-yl)-(5-methyl-1,2-oxazol-3-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c1-17-16-20(23-27-17)22(26)25-14-12-24(13-15-25)21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,16,21H,12-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXICIYGJIWZXGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.